Cas no 1804871-63-3 (Methyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1804871-63-3
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4897853
• Update Time: 2025-10-30

Methyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H10F5NO3/c1-19-8(18)4-7-6(11(14,15)16)3-5(9(12)13)10(17-7)20-2/h3,9H,4H2,1-2H3
• InChI Key： VGEBSGUDINKXME-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=C(N=C1CC(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetate

Introduction to Methyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804871-63-3)

Methyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetate, identified by its CAS number 1804871-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of difluoromethyl, methoxy, and trifluoromethyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The significance of Methyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetate lies in its potential as a building block for synthesizing novel pharmaceutical agents. The difluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity, while the methoxy and trifluoromethyl groups contribute to lipophilicity and electronic modulation. These characteristics make the compound an attractive candidate for further exploration in the development of small-molecule drugs targeting various diseases.

In recent years, there has been a growing interest in the use of fluorinated pyridines in medicinal chemistry due to their ability to modulate biological pathways effectively. Research has demonstrated that compounds containing fluorine atoms can exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. Methyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetate aligns with this trend, as its fluorinated substituents are expected to contribute to these desirable properties.

The synthesis of Methyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorinated groups into the pyridine core is particularly challenging due to the high reactivity of fluorine atoms. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for such compounds. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been instrumental in constructing the desired molecular framework.

The pharmacological potential of Methyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetate has been explored in several preclinical studies. These studies have shown that the compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For example, preliminary data suggest that it may have potent effects on enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. Additionally, the compound's ability to interact with specific binding sites on target proteins may make it a promising candidate for developing treatments against neurological disorders.

The structural diversity offered by Methyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethylب>)pyridine-6-acetate allows for further modifications through derivatization strategies. By introducing additional functional groups or altering existing ones, researchers can fine-tune the biological activity of the compound. This flexibility is crucial in drug discovery, as it enables the optimization of lead compounds into viable therapeutic agents. The use of computational tools such as molecular modeling and virtual screening can aid in identifying promising derivatives with enhanced efficacy and reduced toxicity.

In conclusion, Methyl 3-(<б)difluoromethylб])-2-<б>methoxyб>-5-(<б trifluoromethylб>)pyridine-6-acetate (CAS No. 1804871-63-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for novel therapeutic interventions. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are expected to play a crucial role in shaping the future of drug development.